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Compound of Interest

Ethyl 2-acetyl-3-
Compound Name: ) _
(dimethylamino)acrylate

Cat. No.: B151985

An In-depth Technical Guide to Ethyl 2-acetyl-3-(dimethylamino)acrylate

This technical guide provides a comprehensive overview of Ethyl 2-acetyl-3-
(dimethylamino)acrylate, a versatile organic compound with applications in chemical
synthesis and potential relevance in drug development. This document is intended for
researchers, scientists, and professionals in the field of drug development and organic
chemistry.

Core Molecular Data

The fundamental properties of Ethyl 2-acetyl-3-(dimethylamino)acrylate are summarized in
the table below, providing a quick reference for its molecular characteristics.

Property Value
Molecular Formula CoH15NOs
Molecular Weight 185.22 g/mol

Synthesis and Experimental Protocols

Ethyl 2-acetyl-3-(dimethylamino)acrylate is a key intermediate in the synthesis of various
heterocyclic compounds, particularly pyrimidine derivatives. The synthesis of this compound
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and its analogues generally involves a condensation reaction. Below is a representative
experimental protocol for the synthesis of a structurally related compound, which can be
adapted for the synthesis of the title compound.

Synthesis of a 3-(N,N-dimethylamino)acrylate Derivative

This protocol outlines the synthesis of a 3-(N,N-dimethylamino)acrylate derivative, which
follows a similar synthetic logic to that of Ethyl 2-acetyl-3-(dimethylamino)acrylate.

Materials:

Ethyl acetate

Sodium ethoxide

Ethyl formate

Dimethylamine hydrochloride

Tetrahydrofuran (THF)

Carbon monoxide (CO)
Procedure:

e In an autoclave, a mixture of ethyl acetate (1 mol), sodium ethoxide (1.2 mol), and ethyl
formate (0.1 mol) is prepared in a tetrahydrofuran solution containing dimethylamine (1.2
mol).

o Carbon monoxide is introduced into the autoclave, and the pressure is controlled at 30 bar.

e The reaction mixture is heated to 40°C and stirred for 3 hours, or until the CO pressure no
longer declines.

 After cooling to room temperature, the mixture is filtered.

e The filtrate is subjected to vacuum distillation to isolate the crude 3-N,N-dimethylamino ethyl
acrylate product.
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e The crude product is then mixed with a polymerization inhibitor, such as 2,2,6,6-
tetramethylpiperidine 1-oxyl (TEMPO).

» Afinal fractional distillation under reduced pressure (e.g., 82-86°C at 5 mmHg) is performed
to yield the purified product.[1][2]

Application in Drug Development: A Precursor to
Anti-Inflammatory Agents

Ethyl 2-acetyl-3-(dimethylamino)acrylate serves as a valuable precursor for the synthesis of
pyrimidine derivatives, a class of compounds known for their wide range of pharmacological
activities, including anti-inflammatory effects.[3][4][5] The anti-inflammatory mechanism of
many pyrimidine-based compounds is linked to the inhibition of cyclooxygenase (COX)
enzymes, which are key in the inflammatory cascade.[3]

Proposed Anti-Inflammatory Signaling Pathway

The following diagram illustrates the proposed mechanism of action for a pyrimidine derivative
synthesized from Ethyl 2-acetyl-3-(dimethylamino)acrylate, highlighting its role in the
inhibition of the inflammatory pathway.
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Proposed anti-inflammatory mechanism of pyrimidine derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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